Cas no 1506396-39-9 (Butane, 1-chloro-2-(methoxymethyl)-3-methyl-)

• Product Name: Butane, 1-chloro-2-(methoxymethyl)-3-methyl-
• CAS No: 1506396-39-9
• MF: C₇H₁₅ClO
• MW: 150.646401643753
• CID: 5282840
• Update Time: 2025-10-31

Butane, 1-chloro-2-(methoxymethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-chloro-2-(methoxymethyl)-3-methyl-

• Inchi： 1S/C7H15ClO/c1-6(2)7(4-8)5-9-3/h6-7H,4-5H2,1-3H3
• InChI Key： YUBAGKIDGPPOEI-UHFFFAOYSA-N
• SMILES： C(Cl)C(COC)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Butane, 1-chloro-2-(methoxymethyl)-3-methyl-

Introduction to Butane, 1-chloro-2-(methoxymethyl)-3-methyl- (CAS No. 1506396-39-9)

Butane, 1-chloro-2-(methoxymethyl)-3-methyl- (CAS No. 1506396-39-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its specific functional groups, which include a chloro substituent, a methoxymethyl group, and a methyl group attached to a butane backbone. These features contribute to its distinct reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of Butane, 1-chloro-2-(methoxymethyl)-3-methyl- is C₇H₁₅OCl. Its molecular weight is approximately 148.65 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of around 100°C. The solubility of this compound in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in a variety of chemical processes and reactions.

In the realm of pharmaceutical research, Butane, 1-chloro-2-(methoxymethyl)-3-methyl- has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a building block for the development of new therapeutic agents targeting various diseases. For instance, researchers at the University of California have utilized this compound in the synthesis of antiviral agents that exhibit potent activity against RNA viruses. The chloro substituent and methoxymethyl group provide essential functionalities that enhance the bioavailability and efficacy of the final drug products.

Beyond pharmaceutical applications, Butane, 1-chloro-2-(methoxymethyl)-3-methyl- has also found utility in materials science. Its unique chemical structure allows it to serve as a precursor for the synthesis of advanced polymers and coatings. These materials often exhibit improved mechanical properties, thermal stability, and resistance to environmental factors such as UV radiation and moisture. For example, scientists at the Massachusetts Institute of Technology have developed a series of polymeric materials using this compound that show excellent performance in aerospace and automotive applications.

The synthesis of Butane, 1-chloro-2-(methoxymethyl)-3-methyl- typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the alkylation of butane with appropriate reagents followed by substitution reactions to introduce the chloro and methoxymethyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes and reduce reaction times.

The safety profile of Butane, 1-chloro-2-(methoxymethyl)-3-methyl- is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to prevent exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure compliance with regulatory standards.

In conclusion, Butane, 1-chloro-2-(methoxymethyl)-3-methyl- (CAS No. 1506396-39-9) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for its use, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.